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Compound of Interest

Compound Name: Ralgro

Cat. No.: B1209543

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the statistical analysis of trial data for Ralgro
(zeranol), a growth-promoting implant used in livestock. It includes a summary of quantitative
data from various studies, detailed experimental protocols, and visualizations of key biological
and experimental processes. This information is intended to assist researchers and
professionals in the fields of animal science, veterinary medicine, and drug development in
understanding the effects and mechanisms of Ralgro.

Data Presentation: Summary of Quantitative Trial
Data

The following tables summarize the quantitative data from various clinical trials investigating
the effects of Ralgro (zeranol) on livestock.

Table 1: Effect of Ralgro on Growth Performance in Steers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1209543?utm_src=pdf-interest
https://www.benchchem.com/product/b1209543?utm_src=pdf-body
https://www.benchchem.com/product/b1209543?utm_src=pdf-body
https://www.benchchem.com/product/b1209543?utm_src=pdf-body
https://www.benchchem.com/product/b1209543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Ralgro- Percentage .
Control Study/Speci L
Parameter Implanted Improveme Citation
Group es
Group nt
Average , .
, _ Varies by Varies by Feedlot
Daily Gain 9.3% - 10.3%
study study Steers
(ADG)
Varies by Varies by 6.6% (birth to
Angus Bulls
study study feedlot)
Varies by Varies by 9.4% (feedlot
) Angus Bulls
study study period)
Feed Varies by Varies by 8.7% (cold Feedlot
Efficiency study study season) Steers
Varies by Varies by 5.7% (mild Feedlot
study study season) Steers
Varies by Varies by
8.2% Angus Bulls
study study
Final Body Varies by Heavier at - Feedlot
] Not specified
Weight study slaughter Steers

Table 2: Effect of Ralgro on Growth Performance in Calves
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Ralgro- .
Control Improveme Study/Speci L
Parameter Implanted Citation
Group nt es
Group
Suckling
Weaning Varies by Varies by 23 Ibs Calves (23-
Weight study study advantage trial
summary)
Suckling
_ _ 22.9 Ibs
Varies by Varies by Calves
advantage )
study study (Canadian
(p=0.0001)
study)
Suckling
8.5%
Calves
Rate of Gain 2.46 Ibs/day 2.67 Ibs/day increase ]
(Canadian
(p=0.0002)
study)
Average Not Not )
L i i Sahiwal
Daily Gain significantly significantly -
. : Calves
(ADG) different different
Significantly Significantly Significant Crossbred
lower higher improvement Calves
Feed
Not Not
Conversion o o Sahiwal
. significantly significantly -
Efficiency ) ) Calves
different different
(FCE)
Significantly Significantly Significant Crossbred
lower higher improvement Calves
) Not Not ]
Nitrogen o o Sahiwal
significantly significantly -
Balance ] ] Calves
different different
Significantly Significantly Significant Crossbred
lower higher improvement Calves
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Table 3: Effect of Ralgro on Growth Performance in Lambs

Ralgro- Percentage .
Control Study/Speci L.
Parameter Implanted Improveme Citation
Group es
Group nt
Average ] ] Heavy
) ] Varies by Varies by T
Daily Gain 25.0% Finishing
study study
(ADG) Lambs
, . . Heavy
Gain Varies by Varies by T
. 35.2% Finishing
Efficiency study study
Lambs
N _— Heavy
Dry Matter No significant ~ No significant o
) ) Finishing
Intake (DMI) difference difference
Lambs

Experimental Protocols

The following are detailed methodologies for key experiments cited in the statistical analysis of

Ralgro trial data.

Protocol 1: Evaluation of Ralgro Implants on Growth
Performance of Male Calves

Objective: To evaluate the effects of Ralgro implants on feed intake, feed efficiency, and weight

gain in male Crossbred and Sahiwal cattle calves.

Materials:

Ralogun® pellet injector

Animal weighing scale

Ralgro (zeranol) implants (36 mg per dose)

Total Mixed Ration (TMR) with 2.35 Mcal/kg ME and 14.08% CP
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e Feed bunks and water troughs

Procedure:

e Animal Selection and Acclimation: Select healthy male Sahiwal and crossbred calves (12-14
months old, weighing approximately 100 + 10 kg). House the calves in individual pens and
allow a 10-day adaptation period to the facilities and diet.

o Group Assignment: Randomly assign calves within each breed to either a control group or a
Ralgro-implanted group.

e Implantation:

o Restrain the animals in the Ralgro-implanted group.

o Administer a 36 mg dose of Ralgro (three 12 mg pellets) subcutaneously between the
skin and cartilage on the backside of the ear, below the midline. Use the Ralogun® pellet
injector for administration

 To cite this document: BenchChem. [Statistical Analysis of Ralgro Trial Data: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209543#statistical-analysis-of-ralgro-trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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